Cas no 29824-69-9 (Propanamide, N,N'-sulfonylbis-)

• Product Name: Propanamide, N,N'-sulfonylbis-
• CAS No: 29824-69-9
• MF: C₆H₁₂N₂O₄S
• MW: 208.235480308533
• CID: 1440284
• PubChem ID: 21014718
• Update Time: 2025-04-20

Propanamide, N,N'-sulfonylbis- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N,N'-sulfonylbis-
• N-(propanoylsulfamoyl)propanamide
• SCHEMBL6059202
• 29824-69-9
• N,N'-Sulfonyldipropanamide
• DTXSID90610197

• Inchi： 1S/C6H12N2O4S/c1-3-5(9)7-13(11,12)8-6(10)4-2/h3-4H2,1-2H3,(H,7,9)(H,8,10)
• InChI Key： CGGWQBLSJSLLLY-UHFFFAOYSA-N
• SMILES： S(NC(CC)=O)(NC(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 208.05186
• Monoisotopic Mass: 208.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 92.34